Hydroxyanthraquinones
Hydroxyanthraquinones are a class of polyphenolic compounds characterized by the presence of one or more hydroxyl groups attached to an anthraquinone backbone. These natural products are widely distributed in plants, particularly in the roots and bark of several species including Rheum officinale (Chinese rhubarb) and Polygonum cuspidatum (Japanese knotweed). Structurally, they exhibit a benzene ring fused to another benzene ring with two oxygen-containing groups attached at different positions. Hydroxyanthraquinones are known for their potent antioxidant and anti-inflammatory properties, making them valuable in the pharmaceutical and natural health industries. They have been extensively studied for their potential therapeutic applications, including the treatment of digestive disorders, liver protection, and even cancer prevention due to their ability to induce apoptosis in certain cell lines.

Structure | Chemical Name | CAS | MF |
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Purpurin | 81-54-9 | C14H8O5 |
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rubiadin-1-methyl ether | 7460-43-7 | C16H12O4 |
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Emodin-1-O-β-D-glucopyranoside | 38840-23-2 | C21H20O10 |
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Xanthopurpurin | 518-83-2 | C14H8O4 |
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Anthraflavic acid | 84-60-6 | C14H8O4 |
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Aurantio-obtusin | 67979-25-3 | C17H14O7 |
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EModin-8-glucoside | 23313-21-5 | C21H20O10 |
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Chrysoobtusin | 70588-06-6 | C19H18O7 |
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Rubiadin | 117-02-2 | C15H10O4 |
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Damnacanthal | 477-84-9 | C16H10O5 |
Related Literature
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Yi-Syuan Lu,Shiao-Wei Kuo RSC Adv., 2014,4, 34849-34859
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J. Corsi,B. Maróti,A. Re,Zs. Kasztovszky,L. Szentmiklósi,M. Torbágyi,A. Agostino,D. Angelici,S. Allegretti J. Anal. At. Spectrom., 2015,30, 730-737
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Kristen Harrington,Ahmed Al Hejami,Diane Beauchemin J. Anal. At. Spectrom., 2020,35, 461-466
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C. Y. Wang,H. Han,D. Wickramaratne,W. Zhang,H. Wang,X. X. Ye,Y. L. Guo,K. Shao,P. Huai RSC Adv., 2017,7, 8421-8428
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Jie Zhang Chem. Commun., 2014,50, 15581-15584
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Shuhei Furukawa,Tanya Balandina,Klaus Müllen,Mark Van der Auweraer,Steven De Feyter Nanoscale, 2010,2, 1773-1780
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